Cas no 89246-46-8 (1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3-hydroxy-4-(1-iminoethyl)-)

• Product Name: 1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3-hydroxy-4-(1-iminoethyl)-
• CAS No: 89246-46-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 606893
• PubChem ID: 135705593
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3-hydroxy-4-(1-iminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3-hydroxy-4-(1-iminoethyl)-
• 4-(1-aminoethylidene)-5,6,7,8-tetrahydroisoquinoline-1,3-dione
• 89246-46-8
• DTXSID30752702
• 4-(1-Aminoethylidene)-5,6,7,8-tetrahydroisoquinoline-1,3(2H,4H)-dione

• Inchi： 1S/C11H14N2O2/c1-6(12)9-7-4-2-3-5-8(7)10(14)13-11(9)15/h12H,2-5H2,1H3,(H2,13,14,15)
• InChI Key： DWESIEZAPLEMFC-UHFFFAOYSA-N
• SMILES： OC1=C2C(=C(C(C)=N)C(N1)=O)CCCC2

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų